Cas no 5301-11-1 (2-[(2-methylphenyl)disulfanyl]ethanamine)
5301-11-1 structure
Product Name:2-[(2-methylphenyl)disulfanyl]ethanamine
CAS No:5301-11-1
MF:C9H14ClNS2
MW:235.797158718109
CID:937826
PubChem ID:24199779
Update Time:2025-04-19
2-[(2-methylphenyl)disulfanyl]ethanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-methylphenyl)disulfanyl]ethanamine
- 2-((2-Methylphenyl)dithio)ethanamine; 2-((2-Methylphenyl)dithio)ethylamine
- Ethanamine, 2-[(2-methylphenyl)dithio]-, hydrochloride (1:1)
- DTXSID50967492
- NSC342020
- 2-[(2-Methylphenyl)disulfanyl]ethan-1-amine--hydrogen chloride (1/1)
- 2-[(2-methylphenyl)disulfanyl]ethanamine hydrochloride
- 5301-11-1
- Ethylamine, 2-(o-tolyldithio)-, hydrochloride
- Ethanamine, 2-[(2-methylphenyl)dithio]-, hydrochloride
- KN784JU68H
- NSC-342020
-
- Inchi: 1S/C9H13NS2.ClH/c1-8-4-2-3-5-9(8)12-11-7-6-10;/h2-5H,6-7,10H2,1H3;1H
- InChI Key: SKSGRUFJYYACCR-UHFFFAOYSA-N
- SMILES: Cl.S(C1C=CC=CC=1C)SCCN
Computed Properties
- Exact Mass: 199.04909
- Monoisotopic Mass: 235.026
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 119
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.6A^2
Experimental Properties
- Density: 1.16
- Boiling Point: 289.3°C at 760 mmHg
- Flash Point: 128.7°C
- Refractive Index: 1.623
- PSA: 26.02
2-[(2-methylphenyl)disulfanyl]ethanamine Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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